9-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H19N5O4/c1-11-6-4-5-7-13(11)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)12-8-9-14(29-2)15(10-12)30-3/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• InChI Key: LTBIQTQMMIVZNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=C(C=C4)OC)OC)C(=O)N
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol

Description

9-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-8-oxo-7H-purine-6-carboxamide, also known as DX-8951f, is a promising anti-cancer drug candidate. This purine derivative belongs to the class of compounds known as topoisomerase I inhibitors, which are known to be effective in treating various types of cancer.

Scientific Research Applications

Novel Materials Synthesis

Research into similar compounds has led to the development of novel materials with unique properties. For instance, aromatic polyamides incorporating dimethoxy-substituted triphenylamine units have been synthesized, exhibiting excellent thermal stability and electrochromic properties. These materials demonstrate strong UV-vis absorption and photoluminescence, as well as remarkable electrochromic stability, making them suitable for advanced electronic and optical applications (Chang & Liou, 2008).

Structural Analysis and Tautomerism

Tautomeric pairs of similar dihydropurine derivatives have been studied to understand their structural properties and conjugation effects. These studies offer insights into differences in hydrogen bonding and conjugation, which are critical for designing drugs with specific target interactions (Beagley et al., 1995).

Antimicrobial and Docking Studies

Research on structurally related compounds has also extended to their antimicrobial properties and the docking studies of tetrazole-thiophene carboxamides. These studies contribute to the medicinal chemistry field by providing a foundation for developing new antimicrobial agents (Talupur et al., 2021).

Enhancing Material Properties

Incorporation of specific functional groups into polyamides, such as xanthene units, has been explored to improve solubility, thermal stability, and mechanical strength. These advancements highlight the potential of such compounds in creating high-performance materials for various technological applications (Guo et al., 2015).

Antiviral and Anticonvulsant Activity

Compounds with structural similarities have been synthesized and evaluated for their antiviral and anticonvulsant properties, underscoring the importance of purine derivatives in developing new therapeutic agents. These studies contribute to the ongoing search for effective treatments against various viral diseases and seizure disorders (Kelley et al., 1988; Westover et al., 1981).